Cas no 213700-06-2 (Benzene, 1,4-dibutyl-2,5-diiodo-)

• Product Name: Benzene, 1,4-dibutyl-2,5-diiodo-
• CAS No: 213700-06-2
• MF: C₁₄H₂₀I₂
• MW: 442.117548942566
• CID: 1400898
• PubChem ID: 71358292
• Update Time: 2025-04-20

Benzene, 1,4-dibutyl-2,5-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dibutyl-2,5-diiodo-
• 1,4-dibutyl-2,5-diiodobenzene
• 213700-06-2
• DTXSID90782308

• Inchi： 1S/C14H20I2/c1-3-5-7-11-9-14(16)12(8-6-4-2)10-13(11)15/h9-10H,3-8H2,1-2H3
• InChI Key： OUUUSNMXKNGYBX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1CCCC)I)CCCC

Computed Properties

• Exact Mass: 441.9646
• Monoisotopic Mass: 441.96545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0